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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432

An In-depth Technical Guide to the Physical
Properties of 2-Propoxyethanol

This technical guide provides a comprehensive overview of the key physical properties of 2-
Propoxyethanol, including its boiling point, melting point, and density. The information is
intended for researchers, scientists, and professionals in drug development and other scientific
fields who require precise and reliable data for their work. This guide includes a summary of
guantitative data, descriptions of standard experimental protocols for determining these
properties, and a conceptual workflow for their measurement.

2-Propoxyethanol, also known as ethylene glycol monopropy! ether, is a colorless liquid with a
mild odor.[1][2] It is utilized as a solvent in various industrial applications, such as in coatings,
inks, and cleaning agents, due to its ability to dissolve a wide range of substances.[3]

Physical Properties of 2-Propoxyethanol

The physical characteristics of 2-Propoxyethanol are crucial for its handling, application, and
in the design of processes in which it is used. The following table summarizes its key physical
properties.
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Physical Property Value Conditions

Boiling Point 150-153 °C[1][3][41[5] at 760 mmHg

151 °C[6][7]

Melting Point -75 °C[1][3][41[5]I6]1[7]
-90 °CJ[8]
Density 0.913 g/mL[1][3][4][5] at 25 °C

0.911 g/mL[6]

0.910 g/mL[9]

Experimental Protocols for Determining Physical
Properties

The determination of the physical properties of chemical substances like 2-Propoxyethanol is
governed by internationally recognized standard methods to ensure accuracy and
reproducibility. The Organisation for Economic Co-operation and Development (OECD) and
ASTM International provide such guidelines.[10][11]

Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[12][13] OECD Guideline 103 describes several methods for
its determination, including:[12][14]

o Ebulliometer Method: This method involves measuring the boiling point of the liquid by
directly observing the temperature at which the liquid and vapor phases are in equilibrium.

» Dynamic Method: This techniqgue measures the vapor pressure of the substance as a
function of temperature. The boiling point is the temperature at which the vapor pressure
reaches 101.325 kPa.[12]

« Distillation Method: This involves distilling the substance and recording the temperature at
which the liquid boils.[12]
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» Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the
temperature at which a continuous stream of bubbles emerges is recorded.[12]

« Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
thermal analysis techniques can be used to detect the phase transition from liquid to gas.[12]

Melting Point Determination (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.[15][16] OECD Guideline 102 outlines several methods for determining the melting point
or melting range:[15][17]

o Capillary Method: A small amount of the powdered substance is placed in a capillary tube
and heated.[18][19] The temperature range from the beginning to the end of melting is
recorded. The heating can be done in a liquid bath or a metal block.[15][17]

» Kofler Hot Bar: This method uses a heated bar with a temperature gradient to determine the
melting point.[17]

o Melt Microscope: A microscope with a heated stage is used to visually observe the melting
process.[17]

 Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These
methods measure the heat flow to or from a sample as a function of temperature, allowing
for the precise determination of the melting transition.[15][17]

Density Determination (OECD Guideline 109)

Density is the mass of a substance per unit of volume.[20][21] OECD Guideline 109 provides
several methods for measuring the density of liquids and solids:[22]

o Hydrometer: A weighted glass float is placed in the liquid, and the density is read from a
calibrated scale on the stem.

» Hydrostatic Balance: The density is determined by weighing a solid of known volume in air
and then immersed in the liquid.
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e Pycnometer: A flask of a known volume is weighed empty, then filled with the substance and
weighed again. The density is calculated from the mass and volume.

» Oscillating Densimeter: A U-shaped tube is vibrated at its natural frequency. When filled with
the sample, the frequency changes, and this change is used to determine the density.

ASTM International also provides standard test methods for the analysis of glycols, including
the determination of density.[11][23][24]

Conceptual Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical substance like 2-Propoxyethanol.
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Conceptual Workflow for Physical Property Determination
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Caption: Workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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